Cas no 291519-21-6 (4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-)

4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)- structure
291519-21-6 structure
Product Name:4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-
CAS No:291519-21-6
MF:C8H13N3O
MW:167.208321332932
CID:249069
PubChem ID:45121013
Update Time:2025-04-19

4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Imidazol-4-one,3,5-dihydro-2-(1-piperidinyl)-
    • 4H-Imidazol-4-one,1,5-dihydro-2-(1-piperidinyl)- (9CI)
    • 2-piperidin-1-yl-1,4-dihydroimidazol-5-one
    • 291519-21-6
    • 2-(Piperidin-1-yl)-1H-imidazol-4(5H)-one
    • Inchi: 1S/C8H13N3O/c12-7-6-9-8(10-7)11-4-2-1-3-5-11/h1-6H2,(H,9,10,12)
    • InChI Key: QKVDVIAQWVZZHU-UHFFFAOYSA-N
    • SMILES: O=C1CN=C(N1)N1CCCCC1

Computed Properties

  • Exact Mass: 167.10599
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.9
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 44.7
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.